N-{4-[(sec-butylamino)carbonyl]phenyl}isonicotinamide

• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• IUPAC Name: N-[4-(butan-2-ylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-3-12(2)19-16(21)13-4-6-15(7-5-13)20-17(22)14-8-10-18-11-9-14/h4-12H,3H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: NVSHMGANKPOAOE-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2

Description

N-{4-[(sec-butylamino)carbonyl]phenyl}isonicotinamide, commonly known as SBI-425, is a small molecule inhibitor that has shown promising results in scientific research studies. SBI-425 has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

SBI-425 works by inhibiting the activity of various enzymes and proteins involved in the regulation of cellular processes. It has been shown to inhibit the activity of the IRE1α-XBP1 pathway, which is involved in the regulation of the unfolded protein response. SBI-425 also inhibits the activity of the NLRP3 inflammasome, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
SBI-425 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of the IRE1α-XBP1 pathway, which is involved in the regulation of the unfolded protein response. SBI-425 has also been shown to inhibit the activity of the NLRP3 inflammasome, which is involved in the regulation of inflammation. Additionally, SBI-425 has been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of SBI-425 is its specificity for the target enzymes and proteins. It has been shown to have minimal off-target effects, which makes it a valuable tool for scientific research. However, one of the limitations of SBI-425 is its solubility in water. This can make it challenging to use in certain lab experiments.

Future Directions

There are several future directions for the study of SBI-425. One potential direction is the development of more potent and selective inhibitors of the IRE1α-XBP1 pathway. Another direction is the investigation of the potential therapeutic applications of SBI-425 in various diseases, including cancer, inflammation, and autoimmune disorders. Additionally, further studies are needed to investigate the potential side effects and toxicity of SBI-425 in vivo.
Conclusion:
In conclusion, SBI-425 is a small molecule inhibitor that has shown promising results in scientific research studies. It has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. SBI-425 works by inhibiting the activity of various enzymes and proteins involved in the regulation of cellular processes. Although there are limitations to its use in lab experiments, SBI-425 is a valuable tool for scientific research and has several future directions for investigation.

Synthesis Methods

SBI-425 is a small molecule inhibitor that can be synthesized using various methods. One of the most common methods is the reaction of 4-aminophenyl isonicotinate with sec-butyl isocyanate in the presence of a catalyst. The resulting product is then purified using chromatography techniques to obtain pure SBI-425.

Scientific Research Applications

SBI-425 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to inhibit the activity of various enzymes and proteins, including the IRE1α-XBP1 pathway, which is involved in the regulation of the unfolded protein response. SBI-425 has also been shown to inhibit the activity of the NLRP3 inflammasome, which is involved in the regulation of inflammation.